Cas no 797047-10-0 (1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)-)

• Product Name: 1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)-
• CAS No: 797047-10-0
• MF: C₉H₅BrFN₃O₂
• MW: 286.057304143906
• CID: 1798357
• PubChem ID: 67004648
• Update Time: 2025-04-21

1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)-
• 1-(5-Bromo-3-fluoro-2-nitro-phenyl)-1H-pyrazole
• NTRKJJPPUVEYIZ-UHFFFAOYSA-N
• SCHEMBL1359504
• 797047-10-0
• 1-(5-bromo-3-fluoro-2-nitrophenyl)pyrazole
• A1-29543
• DB-102737
• 1-(5-Bromo-3-fluoro-2-nitrophenyl)-1H-pyrazole

• Inchi： 1S/C9H5BrFN3O2/c10-6-4-7(11)9(14(15)16)8(5-6)13-3-1-2-12-13/h1-5H
• InChI Key： NTRKJJPPUVEYIZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)N1C=CC=N1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 284.95492g/mol
• Monoisotopic Mass: 284.95492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles